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Compound of Interest

Compound Name: peri-Truxilline

Cat. No.: B1174987 Get Quote

An In-depth Technical Guide to peri-Truxilline
This technical guide provides a comprehensive overview of peri-Truxilline, an alkaloid

belonging to the truxilline family of isomers. The document is intended for researchers,

scientists, and professionals in drug development and forensic analysis, offering detailed

information on its chemical properties, analytical methods, and known biological interactions.

Core Chemical and Physical Data
While a specific CAS number for peri-Truxilline is not readily available in public databases, it

is recognized as an isomer of truxilline. As such, it shares the same molecular formula and

molecular weight with its other isomeric forms. The data for truxilline isomers is summarized

below.

Property Value Source

Molecular Formula C₃₈H₄₆N₂O₈ [1][2][3]

Molecular Weight Approximately 658.8 g/mol [1][2]

Isomer Group Truxilline [4][5]

Experimental Protocols: Analysis of Truxilline
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The quantitative analysis of peri-Truxilline, along with its other isomers, is crucial in the

forensic examination of illicit cocaine samples to determine their origin. A validated method

utilizes capillary gas chromatography with flame ionization detection (GC/FID).[4]

Sample Preparation and Derivatization
A detailed experimental protocol for the analysis of ten truxilline isomers, including peri-
truxilline, involves the following steps:[4]

Reduction: The truxilline isomers in the sample are reduced using lithium aluminum hydride

(LiAlH₄).

Acylation: The reduced products are then acylated with heptafluorobutyric anhydride (HFBA).

Analysis: The resulting di-heptafluorobutyryl derivatives are analyzed by GC/FID.

This method has demonstrated a linear response in the range of 0.001 to 1.00 mg/mL, with a

lower detection limit of 0.001 mg/mL.[4]

Fig. 1: Experimental workflow for the analysis of peri-Truxilline.

Biological Interaction and Signaling Pathways
Specific signaling pathways for peri-Truxilline have not been extensively documented in

scientific literature. However, related isomers, such as α-truxilline, are known to act as

impurities in illicit cocaine and exhibit inhibitory effects on dopamine, norepinephrine, and

serotonin transporters.[3] This mechanism of action suggests that truxillines may contribute to

the overall pharmacological profile of cocaine by interfering with neurotransmitter reuptake.

The proposed mechanism of action, based on related isomers, involves the blockade of

monoamine transporters, leading to an increased concentration of neurotransmitters in the

synaptic cleft. This, in turn, potentiates neurotransmission.

Fig. 2: Proposed mechanism of action for truxilline isomers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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